Cas no 2705402-91-9 (N-Desmethylclozapine-d8 (hydrochloride))

• Product Name: N-Desmethylclozapine-d8 (hydrochloride)
• CAS No: 2705402-91-9
• MF: C₁₇H₁₈Cl₂N₄
• MW: 349.2576212883
• CID: 5517539
• PubChem ID: 137184935
• Update Time: 2026-03-10

N-Desmethylclozapine-d8 (hydrochloride) Chemical and Physical Properties

Names and Identifiers

• N-Desmethylclozapine-d8 (hydrochloride)
• 1ST10290D8A
• DA-65999
• 2705402-91-9
• CS-0612453
• HY-G0021S1
• MS-25603
• 3-chloro-6-(2,2,3,3,5,5,6,6-octadeuteriopiperazin-1-yl)-11H-benzo[b][1,4]benzodiazepine;hydrochloride
• N-Desmethylclozapine-d8 hydrochloride

• Inchi： 1S/C17H17ClN4.ClH/c18-12-5-6-15-16(11-12)21-17(22-9-7-19-8-10-22)13-3-1-2-4-14(13)20-15;/h1-6,11,19-20H,7-10H2;1H
• InChI Key： BZUSJYSTHWCMAS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2NC3=CC=CC=C3C(N3C([H])([H])C([H])([H])NC([H])([H])C3([H])[H])=NC2=C1.Cl

Computed Properties

• Exact Mass: 356.1410659g/mol
• Monoisotopic Mass: 356.1410659g/mol
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 421
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.7Ų

Additional information on N-Desmethylclozapine-d8 (hydrochloride)

Research Brief on N-Desmethylclozapine-d8 (hydrochloride) (CAS: 2705402-91-9): Recent Advances and Applications

N-Desmethylclozapine-d8 (hydrochloride) (CAS: 2705402-91-9) is a deuterated analog of N-Desmethylclozapine, a major metabolite of the atypical antipsychotic clozapine. This compound has gained significant attention in recent years due to its utility as an internal standard in mass spectrometry-based assays for quantifying clozapine and its metabolites in biological matrices. The deuterium labeling (d8) enhances its stability and minimizes interference from endogenous compounds, making it invaluable for pharmacokinetic and pharmacodynamic studies.

Recent studies have focused on optimizing the synthesis and purification of N-Desmethylclozapine-d8 (hydrochloride) to ensure high isotopic purity and chemical stability. Advances in synthetic methodologies, including the use of deuterated reagents and catalytic deuteration techniques, have improved the yield and cost-effectiveness of production. These developments are critical for supporting large-scale clinical and preclinical research.

In the context of therapeutic monitoring, N-Desmethylclozapine-d8 (hydrochloride) has been employed in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays to measure clozapine and its metabolites in plasma and serum samples. Such assays are essential for personalized medicine, as they enable clinicians to adjust dosages based on individual metabolic profiles, thereby minimizing adverse effects like agranulocytosis and improving treatment outcomes.

Emerging research has also explored the pharmacological activity of N-Desmethylclozapine itself, which acts as a partial agonist at muscarinic M1 and M4 receptors. This activity suggests potential therapeutic applications beyond its role as a metabolite, particularly in neurodegenerative disorders such as Alzheimer's disease and schizophrenia. The deuterated form, N-Desmethylclozapine-d8 (hydrochloride), facilitates these investigations by providing a reliable reference standard for mechanistic studies.

Future directions for research on N-Desmethylclozapine-d8 (hydrochloride) include expanding its applications in metabolomics and biomarker discovery. Additionally, efforts are underway to develop more sensitive and selective analytical methods to further elucidate the pharmacokinetics of clozapine and its metabolites. These advancements will contribute to a deeper understanding of clozapine's therapeutic and toxicological profiles, ultimately enhancing patient care.